Cas no 2228676-28-4 (3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid
• CAS No: 2228676-28-4
• MF: C₇H₆Cl₂N₂O₃
• MW: 237.04013967514
• CID: 6019442
• PubChem ID: 165639037
• Update Time: 2025-06-07

3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid
• EN300-1983646
• 2228676-28-4

• Inchi： 1S/C7H6Cl2N2O3/c8-5-3(1-4(12)7(13)14)6(9)11-2-10-5/h2,4,12H,1H2,(H,13,14)
• InChI Key： UFZMEEXMAUKCKM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC(C(=O)O)O

Computed Properties

• Exact Mass: 235.9755474g/mol
• Monoisotopic Mass: 235.9755474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.3Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid

Introduction to 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid (CAS No. 2228676-28-4)

3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid, identified by the CAS number 2228676-28-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivatives class, which has garnered considerable attention due to its versatile biological activities. The structural framework of this molecule incorporates both chlorinated pyrimidine and hydroxypropanoic acid moieties, making it a promising candidate for further exploration in drug discovery and material science.

The 4,6-dichloropyrimidin-5-yl substituent in the molecular structure plays a crucial role in modulating the biological properties of the compound. Pyrimidine derivatives are well-known for their role in nucleic acid synthesis and have been extensively studied for their potential as antimicrobial, antiviral, and anticancer agents. The presence of chlorine atoms at the 4 and 6 positions enhances the electrophilicity of the pyrimidine ring, facilitating various chemical reactions that are essential for drug development.

2-hydroxypropanoic acid, also known as lactic acid when in its simplest form, introduces a hydroxyl group at the second carbon atom of the propanoic acid chain. This functional group contributes to the compound's solubility in water and its ability to participate in hydrogen bonding interactions, which are critical for its binding affinity to biological targets. The combination of these two functional groups makes 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid a structurally intriguing molecule with potential applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with high accuracy. Studies have shown that molecules with similar structural motifs exhibit favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. The 4,6-dichloropyrimidin-5-yl moiety has been identified as a key pharmacophore in several lead compounds that have advanced to clinical trials, highlighting its importance in drug design.

In the context of agrochemical research, 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid has shown promise as a precursor for developing novel herbicides and fungicides. The chlorinated pyrimidine core is known to disrupt essential enzymatic pathways in plants and fungi, making it an effective tool for crop protection. Furthermore, the hydroxypropanoic acid moiety can be modified to enhance environmental compatibility while maintaining biological efficacy.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis, have been employed to achieve high yields and purity levels. These synthetic strategies not only improve the efficiency of production but also allow for structural modifications that can fine-tune the biological activity of the compound.

Current research is focused on exploring the therapeutic potential of 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid in treating various diseases. Preliminary studies have indicated that this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. Additionally, its ability to interact with DNA-binding proteins suggests potential applications in gene therapy and cancer chemotherapy.

The development of novel drug candidates often involves high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid has been tested in several HTS campaigns against panels of enzymes and cell lines relevant to human health. The results have been encouraging, prompting further investigation into its mechanism of action and potential therapeutic applications.

Environmental considerations are also critical in the development of new chemical entities like 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid. Researchers are exploring green chemistry principles to minimize waste and reduce environmental impact during synthesis. Additionally, efforts are being made to develop biodegradable derivatives that can maintain efficacy while being more environmentally friendly.

The future prospects for 3-(4,6-dichloropyrimidin-5-yl)-2-hydroxypropanoic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.